Cas no 2710289-96-4 (2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole)

• Product Name: 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
• CAS No: 2710289-96-4
• MF: C₁₁H₂₀BN₃O₂
• MW: 237.106402397156
• CID: 5464225
• Update Time: 2025-10-25

2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• Z5061542265
• 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
• 2H-1,2,3-Triazole, 2-(1-methylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole

• Inchi： 1S/C11H20BN3O2/c1-8(2)15-13-7-9(14-15)12-16-10(3,4)11(5,6)17-12/h7-8H,1-6H3
• InChI Key： OHDHCTSACVIZBF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C(C)C)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 237.1648571 g/mol
• Monoisotopic Mass: 237.1648571 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.11
• Topological Polar Surface Area: 49.2

Additional information on 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole

Introduction to 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole (CAS No. 2710289-96-4)

2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole (CAS No. 2710289-96-4) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of boronic esters and triazoles, which are known for their reactivity and utility in various chemical reactions and biological applications.

The triazole moiety in this compound is a five-membered heterocyclic ring containing three nitrogen atoms. Triazoles are widely used in pharmaceuticals due to their ability to form stable complexes with metal ions and their potential as bioisosteres of carboxylic acids. The presence of the boronic ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) makes this compound particularly useful in Suzuki-Miyaura coupling reactions, which are essential for the synthesis of complex organic molecules.

Recent research has highlighted the importance of boronic esters in drug discovery and development. These compounds can be used as prodrugs or as intermediates in the synthesis of biologically active molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that boronic esters can enhance the solubility and bioavailability of drugs, making them valuable candidates for improving therapeutic outcomes.

The isopropyl group (propan-2-yl) attached to the triazole ring further enhances the compound's solubility and stability. This modification can be crucial for optimizing the pharmacokinetic properties of drug candidates. Additionally, the isopropyl group can influence the binding affinity and selectivity of the compound towards specific biological targets.

In the context of materials science, boronic esters have been explored for their potential in creating functional materials with tunable properties. For example, a recent study in Advanced Materials reported the use of boronic esters in the synthesis of self-healing polymers. The dynamic nature of boronic ester bonds allows these materials to repair themselves when damaged, making them highly desirable for applications in coatings and adhesives.

The synthesis of 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole typically involves a multi-step process that includes the formation of the triazole ring followed by functionalization with the boronic ester group. One common approach is to use a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring. Subsequent treatment with a boronic acid or boronic ester reagent can then introduce the desired functionality.

The versatility of this compound extends beyond its synthetic utility. In biological systems, triazoles have been shown to exhibit a wide range of activities including antifungal, antibacterial, and antiviral properties. A study published in Antimicrobial Agents and Chemotherapy found that certain triazole derivatives were effective against drug-resistant strains of fungi and bacteria. This makes 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole a promising candidate for further investigation in these areas.

In conclusion, 2-(propan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole (CAS No. 2710289-96-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of a triazole ring and a boronic ester group offers numerous opportunities for developing new drugs and functional materials. Ongoing research continues to uncover new applications and properties of this compound, making it an exciting area of study for chemists and material scientists alike.